Cas no 13652-09-0 (2,2,2-Trifluoro-1-phenylethanamine hydrochloride)

• Product Name: 2,2,2-Trifluoro-1-phenylethanamine hydrochloride
• CAS No: 13652-09-0
• MF: C₈H₉ClF₃N
• MW: 211.611971616745
• MDL: MFCD00971700
• CID: 137023
• PubChem ID: 12622930
• Update Time: 2025-10-29

2,2,2-Trifluoro-1-phenylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-phenylethanamine hydrochloride
• 2,2,2-TRIFLUORO-1-PHENYL-ETHYLAMINE
• Benzenemethanamine, a-(trifluoromethyl)-,hydrochloride (1:1)
• 2,2,2-Trifluoro-1-phenyl-ethylamine hydrochloride
• 2,2,2-Trifluoro-1-phenylethylamine Hydrochloride
• 2,2,2-Trifluoro-1-phenylethanaMine HCl
• 2,2,2-TRIFLUORO-1-PHENYL-ETHYLAMINE HCL
• BenzeneMethanaMine, a-(trifluoroMethyl)-, hydrochloride
• 2,2,2-Trifluoro-1-phenyl-ethylamine hydrochloride, AldrichCPR
• FT-0660680
• 13652-09-0
• Z1262398374
• 2,2,2-Trifluoro-1-phenylethan-1-amine--hydrogen chloride (1/1)
• SB79301
• W-205484
• 2,2,2-Trifluoro-1-phenylethylamine HCl
• EN300-65380
• 2,2,2-trifluoro-1-phenylethan-1-amine hydrochloride
• AB07860
• DTXSID90504688
• AC-29539
• AKOS005255723
• SY005422
• SB32638
• SCHEMBL4708717
• CS-0089740
• 2,2,2-Trifluoro-1-phenylethylamineHydrochloride
• Benzenemethanamine, alpha-(trifluoromethyl)-, hydrochloride (1:1)
• (2,2,2-trifluoro-1-phenylethyl)amine hydrochloride
• MFCD00971700
• LCQGOISHUDYBOS-UHFFFAOYSA-N
• BS-15414
• 2,2,2-trifluoro-1-phenylethanamine;hydrochloride
• FT-0636933
• MFCD07776798
• (S)-2,2,2-Trifluoro-1-phenyl-ethylamine hydrochloride
• (1S)-2,2,2-trifluoro-1-phenylethanamine,hydrochloride
• SY290611
• DB-042345
• (R)-2,2,2-Trifluoro-1-phenethylamine Hydrochloride

• MDL： MFCD00971700
• Inchi： 1S/C8H8F3N.ClH/c9-8(10,11)7(12)6-4-2-1-3-5-6;/h1-5,7H,12H2;1H
• InChI Key： LCQGOISHUDYBOS-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C1C=CC=CC=1)N)(F)F

Computed Properties

• Exact Mass: 211.03800
• Monoisotopic Mass: 211.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: >250 ºC (acetonitrile )
• Boiling Point: No data available
• Flash Point: 97.6℃
• PSA: 26.02000
• LogP: 3.75100
• Vapor Pressure: No data available

2,2,2-Trifluoro-1-phenylethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R36
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,2,2-Trifluoro-1-phenylethanamine hydrochloride

Recent Advances in the Study of 2,2,2-Trifluoro-1-phenylethanamine Hydrochloride (CAS: 13652-09-0)

2,2,2-Trifluoro-1-phenylethanamine hydrochloride (CAS: 13652-09-0) is a fluorinated amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and pharmacological properties. Recent studies have explored its potential applications as a chiral building block in asymmetric synthesis, as well as its role in the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential industrial applications.

One of the most notable advancements in the study of 2,2,2-Trifluoro-1-phenylethanamine hydrochloride is its application in enantioselective synthesis. Researchers have developed efficient catalytic methods to produce this compound in high enantiomeric purity, which is critical for its use in pharmaceutical intermediates. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel asymmetric hydrogenation protocol using chiral ruthenium catalysts, achieving yields exceeding 90% with enantiomeric excess (ee) values greater than 99%. This breakthrough has significant implications for the scalable production of enantiopure fluorinated amines.

In addition to its synthetic utility, recent pharmacological studies have investigated the biological activity of 2,2,2-Trifluoro-1-phenylethanamine hydrochloride. Preliminary in vitro and in vivo studies suggest that this compound exhibits modulatory effects on neurotransmitter systems, particularly as a potential ligand for serotonin and dopamine receptors. A 2022 study in Bioorganic & Medicinal Chemistry reported that derivatives of this compound showed promising activity in animal models of depression and anxiety, though further optimization is required to improve selectivity and reduce off-target effects.

The compound's stability and physicochemical properties have also been a focus of recent research. Due to the presence of the trifluoromethyl group, 2,2,2-Trifluoro-1-phenylethanamine hydrochloride exhibits enhanced metabolic stability and lipophilicity compared to its non-fluorinated analogs. These characteristics make it an attractive candidate for drug development, particularly for central nervous system (CNS) targets. Computational studies have further elucidated its binding modes and interactions with biological targets, providing a foundation for structure-activity relationship (SAR) optimization.

Industrial applications of 2,2,2-Trifluoro-1-phenylethanamine hydrochloride have expanded beyond pharmaceuticals. Recent patents highlight its use in agrochemicals and materials science, where its fluorinated structure imparts desirable properties such as increased resistance to degradation and improved bioavailability. For example, a 2023 patent application described its incorporation into novel herbicides with enhanced efficacy and reduced environmental persistence.

Despite these advancements, challenges remain in the large-scale production and application of 2,2,2-Trifluoro-1-phenylethanamine hydrochloride. Issues such as cost-effective synthesis, regulatory compliance, and environmental impact require further investigation. Collaborative efforts between academia and industry are essential to address these challenges and unlock the full potential of this versatile compound.

In conclusion, 2,2,2-Trifluoro-1-phenylethanamine hydrochloride (CAS: 13652-09-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have advanced our understanding of its synthesis, biological activity, and industrial applications, paving the way for future innovations. Ongoing research will likely focus on optimizing its pharmacological profile and expanding its utility across diverse fields.